Cas no 360045-03-0 (1H-Pyrazole, 1-(3,5-dimethylphenyl)-)

• Product Name: 1H-Pyrazole, 1-(3,5-dimethylphenyl)-
• CAS No: 360045-03-0
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 4460048
• PubChem ID: 21940717
• Update Time: 2025-04-24

1H-Pyrazole, 1-(3,5-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-(3,5-dimethylphenyl)-
• SCHEMBL873113
• 1-(3,5-Dimethylphenyl)-1H-pyrazole
• HS-5183
• 360045-03-0

• Inchi： 1S/C11H12N2/c1-9-6-10(2)8-11(7-9)13-5-3-4-12-13/h3-8H,1-2H3
• InChI Key： JTZKQLLEXLUULJ-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles